4-(((1-(9H-xanthene-9-carbonyl)piperidin-4-yl)methoxy)methyl)benzonitrile

• IUPAC Name: 4-[[1-(9H-xanthene-9-carbonyl)piperidin-4-yl]methoxymethyl]benzonitrile
• InChI: InChI=1S/C28H26N2O3/c29-17-20-9-11-21(12-10-20)18-32-19-22-13-15-30(16-14-22)28(31)27-23-5-1-3-7-25(23)33-26-8-4-2-6-24(26)27/h1-12,22,27H,13-16,18-19H2
• InChI Key: VZDKXYAPBWJDSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C28H26N2O3
• Molecular Weight: 438.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound is not well-documented in the available literature. It’s likely that its synthesis involves complex organic chemistry techniques, given its structure.

Scientific Research Applications

Antimicrobial Activity

4-(((1-(9H-xanthene-9-carbonyl)piperidin-4-yl)methoxy)methyl)benzonitrile and its derivatives have been studied for their antimicrobial properties. For instance, a compound synthesized using a similar xanthene derivative exhibited significant antibacterial and antifungal activities, showing potential as a bactericidal and fungicidal agent (Okasha et al., 2022).

Liquid Crystalline Behavior and Photophysical Properties

Research has been conducted on xanthene derivatives for their liquid crystalline behavior and photophysical properties. Studies on compounds with a similar molecular structure to this compound revealed their potential as good blue-emitting materials, showing absorption and emission bands in specific ranges, which could be beneficial in material sciences (Ahipa et al., 2014).

Antidepressant and Anxiolytic-like Activities

Xanthene derivatives have been evaluated for their antidepressant and anxiolytic-like properties. A study on xanthone derivatives with piperazine moiety found that certain compounds showed promising antidepressant-like activity in animal models, suggesting potential for therapeutic applications in mental health disorders (Pytka et al., 2016).

Synthesis and Structural Studies

Extensive research has been done on the synthesis and structural analysis of xanthene derivatives. Investigations into the crystal structure and synthesis methods of compounds closely related to this compound have provided valuable insights into the molecular geometry and potential applications of these compounds (Benakaprasad et al., 2007).

Mechanism of Action

The mechanism of action of this compound is not documented in the available resources. It’s possible that it has not been studied extensively or its mechanism of action is not well understood.